Cas no 52798-08-0 (2-(3-Carbamimidoylphenyl)acetic acid hydrochloride)

• Product Name: 2-(3-Carbamimidoylphenyl)acetic acid hydrochloride
• CAS No: 52798-08-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5738059
• PubChem ID: 91864421
• Update Time: 2023-11-10

2-(3-Carbamimidoylphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(aminoiminomethyl)-, hydrochloride (1:1)
• 52798-08-0
• 2-(3-carbamimidoylphenyl)aceticacidhydrochloride
• 2-(3-carbamimidoylphenyl)acetic acid hydrochloride
• 2-(3-Carbamimidoylphenyl)acetic acid hydrochloride

• Inchi： 1S/C9H10N2O2.ClH/c10-9(11)7-3-1-2-6(4-7)5-8(12)13;/h1-4H,5H2,(H3,10,11)(H,12,13);1H
• InChI Key： GDNRDXMVPWTMSI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(N)=N)C=1)C(=O)O.Cl

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų